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Compound of Interest

Compound Name:
5-Cyano-2-hydroxyphenylboronic

acid

Cat. No.: B595987 Get Quote

Essential Safety and Handling Guide for 5-
Cyano-2-hydroxyphenylboronic acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Cyano-2-hydroxyphenylboronic acid. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. While a specific Safety Data Sheet (SDS) for 5-Cyano-2-hydroxyphenylboronic
acid is not readily available, the information herein is compiled from the SDS of closely related

phenylboronic acid compounds and general chemical safety principles.[1][2][3][4][5] A thorough

risk assessment should be conducted before handling this chemical.

Hazard Identification and First Aid
5-Cyano-2-hydroxyphenylboronic acid is classified as an irritant and is potentially harmful.[3]

[4][5]

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[3][5] Harmful if swallowed.[3]

Signal Word: Warning
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3][6][7]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[3][4][6] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes and seek immediate medical

attention.[3][5][6][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[4][6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[1][2][6][8]

EN 166 (EU) or NIOSH (US)[2]

[6][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

appropriate protective clothing

to prevent skin exposure.[1][2]

[6][8][9]

EN 374 (EU)[2][8][9]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation is experienced, or if

dust is generated.[2][3][6]

NIOSH (US) or EN 149 (EU)[2]

[3][6]

Handling and Storage
Proper handling and storage are critical for maintaining chemical integrity and preventing

accidents.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid the formation of dust and aerosols.[1][2][8]

Avoid contact with skin, eyes, and clothing.[1][3][4][8]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly after handling.[3][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3][4]
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Refrigeration (store at -20°C) is recommended for long-term stability.[10][11]

The compound may be air and moisture sensitive; consider storing under an inert

atmosphere.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][3][4]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Chemical Waste: Dispose of the chemical and its container to an approved waste disposal

plant.[3] Do not release into the environment or allow it to enter drains.[1][4][8]

Contaminated Materials: Dispose of contaminated gloves and other protective equipment as

chemical waste in accordance with applicable laws and good laboratory practices.[2][8]

Experimental Workflow
The following diagram outlines the standard workflow for handling 5-Cyano-2-
hydroxyphenylboronic acid in a laboratory setting.
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Standard Laboratory Workflow for Handling 5-Cyano-2-hydroxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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